Cas no 2248313-89-3 (Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate)

• Product Name: Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate
• CAS No: 2248313-89-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5867730
• PubChem ID: 137940162
• Update Time: 2025-10-29

Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(piperazin-1-yl)oxetane-3-carboxylate
• EN300-6510024
• Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate
• 2248313-89-3

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)12(8-16-9-12)14-6-4-13-5-7-14/h13H,4-9H2,1-3H3
• InChI Key： CGEWTAUNMHKRDI-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC(C)(C)C)(C1)N1CCNCC1

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.8Ų

Additional information on Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate

Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate, identified by the CAS number 2248313-89-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The name itself is a testament to its complex structure, combining elements from both the piperazine and oxetane families, making it a versatile compound for various research and industrial purposes.

Recent studies have highlighted the importance of Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate in the context of drug delivery systems. Its ability to form stable complexes with various therapeutic agents has made it a valuable component in the design of targeted drug delivery systems. Researchers have explored its potential as a carrier for anti-cancer drugs, where its biocompatibility and controlled release properties are highly advantageous.

The synthesis of Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate involves a multi-step process that combines principles from both organic synthesis and polymer chemistry. The incorporation of the piperazine ring introduces unique electronic properties, while the oxetane moiety enhances the compound's stability and solubility. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of pharmacological applications, Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate has shown promise in anti-inflammatory and anti-cancer studies. Its ability to modulate key signaling pathways involved in inflammation and tumor growth has been extensively documented. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting COX-2 enzyme activity, a critical target in pain management and inflammation.

The structural versatility of Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate also makes it an attractive candidate for use in bioconjugation reactions. Its carboxylic acid group can be easily modified to attach various biomolecules, such as antibodies or peptides, enabling the creation of highly specific diagnostic tools and therapeutic agents. This property aligns with the growing trend toward personalized medicine, where tailored treatments are designed based on individual patient needs.

From an environmental perspective, researchers have investigated the biodegradability of Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This is particularly important as industries increasingly prioritize sustainable practices and eco-friendly chemical solutions.

In conclusion, Tert-butyl 3-piperazin-1-yloxetane-3-carboxylate stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new potentials for this compound, its role in advancing medical science and industrial innovation is expected to grow significantly.